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Compound of Interest

Compound Name:
Boc-Asp(OMe)-fluoromethyl

ketone

Cat. No.: B149714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and biological activity of Boc-Asp(OMe)-fluoromethyl ketone. This compound is a

well-established, cell-permeable, irreversible broad-spectrum inhibitor of caspases, a family of

cysteine proteases that play a critical role in apoptosis (programmed cell death) and

inflammation. Due to its ability to modulate these fundamental cellular processes, Boc-
Asp(OMe)-fluoromethyl ketone serves as an invaluable tool in chemical biology and drug

discovery.

Chemical Structure and Physicochemical Properties
Boc-Asp(OMe)-fluoromethyl ketone, also known as Boc-D-FMK, is a synthetic peptide

derivative. The presence of the fluoromethyl ketone (FMK) moiety is crucial for its mechanism

of action, allowing it to act as an irreversible inhibitor. The N-terminal tert-butyloxycarbonyl

(Boc) protecting group and the O-methylated aspartic acid residue enhance its cell

permeability.

Table 1: Chemical and Physical Properties
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Property Value

IUPAC Name
methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-5-

fluoro-4-oxopentanoate

Synonyms Boc-D-FMK, BAF, Boc-Asp(OMe)-FMK

CAS Number 187389-53-3[1]

Molecular Formula C₁₁H₁₈FNO₅[1]

Molecular Weight 263.26 g/mol [1]

Appearance White to off-white solid

Solubility
Soluble in DMSO (>11.65 mg/mL) and Ethanol

(>41.65 mg/mL). Insoluble in water.[2]

SMILES COC(=O)C--INVALID-LINK--C(=O)CF

Storage Store at -20°C, protected from moisture.

Mechanism of Action and Biological Activity
Boc-Asp(OMe)-fluoromethyl ketone functions as a pan-caspase inhibitor, meaning it can

inhibit a wide range of caspase enzymes. Caspases are synthesized as inactive zymogens

(pro-caspases) and are activated through proteolytic cleavage during apoptosis. The

fluoromethyl ketone group of Boc-Asp(OMe)-FMK forms a covalent thioether bond with the

cysteine residue in the active site of caspases, leading to their irreversible inactivation.

Beyond its well-documented role as a caspase inhibitor, this compound has also been shown

to inhibit other cysteine proteases, such as cathepsins H and L. This broader specificity should

be considered when interpreting experimental results.

Table 2: Biological Activity and Inhibitory Concentrations
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Target/Process Inhibition Data Cell Type/System

TNFα-stimulated apoptosis IC₅₀ = 39 µM[3][4] Neutrophils

Caspases

Broad-spectrum inhibitor

(Specific Kᵢ/IC₅₀ values for

individual caspases are not

readily available in the public

domain)

Various

Cathepsin H
Inhibitor (Specific Kᵢ/IC₅₀

values not readily available)
N/A

Cathepsin L
Inhibitor (Specific Kᵢ/IC₅₀

values not readily available)
N/A

Signaling Pathways
Boc-Asp(OMe)-fluoromethyl ketone is a valuable tool for dissecting signaling pathways that

involve caspase activation, primarily the extrinsic and intrinsic pathways of apoptosis.

Inhibition of the Fas-Mediated Apoptosis Pathway
The Fas receptor (also known as CD95 or APO-1) is a death receptor that, upon binding to its

ligand (FasL), initiates a signaling cascade leading to apoptosis. This process is heavily reliant

on the activation of initiator caspases (like caspase-8) and executioner caspases (like caspase-

3). Boc-Asp(OMe)-FMK can effectively block this pathway by inhibiting these key caspases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

